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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185 Get Quote

Essential Safety and Handling Guide for 2-Methyl-
1,1-dipropoxypropane
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methyl-1,1-dipropoxypropane (CAS

13259-75-1) is not readily available in public databases. The following guidance is based on

the chemical's structure as an acetal, which shares hazards with ethers. This information is

intended for qualified researchers and professionals and should be supplemented by a

thorough risk assessment before use.

2-Methyl-1,1-dipropoxypropane is an acetal, a class of organic compounds that are

structurally similar to ethers. Key inferred hazards include high flammability and the potential to

form explosive peroxides upon storage, especially when exposed to air and light.[1] Vapors

may be heavier than air and can travel to an ignition source, causing a flashback.[2] High

concentrations of vapors may also act as a central nervous system depressant, causing

symptoms like dizziness and drowsiness.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure safety. The selection of PPE

should be based on a task-specific risk assessment.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical splash goggles

(ANSI Z87.1 compliant). A face

shield should be worn over

goggles when handling larger

quantities (>1L) or when there

is a significant splash hazard.

[3]

Protects eyes from splashes

and vapors. A face shield

provides broader protection for

the entire face.[3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[4]

Consult manufacturer's

compatibility charts for specific

breakthrough times.

Protects skin from direct

contact. Nitrile gloves offer

good resistance to a range of

chemicals, but suitability

should always be verified.[4][5]

Body Protection

Flame-retardant lab coat or a

100% cotton lab coat. Long

pants and closed-toe shoes

are required.

Prevents skin contact with

spills and provides a barrier

against fire. Synthetic

materials, which can melt and

adhere to skin, should be

avoided.[6]

Respiratory Protection

Use only in a certified chemical

fume hood. If engineering

controls are insufficient, a

NIOSH-approved respirator

with organic vapor cartridges is

required.[6]

Minimizes inhalation of

potentially harmful and

flammable vapors.[4]

Respirator use requires a

formal program, including fit-

testing and training.[7]

Quantitative Hazard Data (Based on Analogue: Acetal)
Since specific data for 2-Methyl-1,1-dipropoxypropane is unavailable, the following table

presents data for a structurally related acetal to provide hazard context.
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Property
Value (for Acetal, CAS 105-
57-7)

Significance in Handling

Flash Point -21 °C (-6 °F)

The substance is highly

flammable and can be ignited

by sparks, hot surfaces, or

open flames at temperatures

well below room temperature.

[1]

Explosive Limits 1.6% - 10.4% in air

Vapors can form an explosive

mixture with air within this

concentration range. Work

must be done in a well-

ventilated area, like a fume

hood, to prevent vapor

accumulation.[1]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage
1. Preparation and Engineering Controls:

Ventilation: All handling of 2-Methyl-1,1-dipropoxypropane must be conducted in a certified

chemical fume hood to control vapor exposure.[6]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and non-intrinsically safe electrical equipment.[2][8] Use tools made of

non-sparking materials.[1]

Static Discharge: Ground all metal containers and equipment during the transfer of the liquid

to prevent the buildup of static electricity.[1][9]

2. Chemical Handling:

Wear all required PPE as specified in the table above.
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When transferring, pour slowly to minimize splashing and vapor generation.

Keep containers tightly sealed when not in use to prevent the release of flammable vapors

and to minimize exposure to air, which can lead to peroxide formation.[10]

3. Storage Protocol:

Container: Store in a tightly sealed, opaque, airtight container, preferably the original

manufacturer's container.[11]

Location: Store in a dedicated, approved flammable liquids storage cabinet away from heat,

sunlight, and incompatible materials like strong oxidizing agents.[8][12]

Labeling: Label the container with the chemical name, date received, and date opened. This

is critical for tracking the potential for peroxide formation.[13]

Experimental Protocol: Peroxide Detection and
Management
Due to the risk of forming explosive peroxides, it is crucial to test for their presence, especially

before any operation that involves concentration, such as distillation.[11][13]

1. When to Test:

Before distilling or evaporating.[12]

If the chemical has been stored beyond its recommended shelf life (typically 3-6 months after

opening for peroxide-formers).[11][13]

If the container has been exposed to light or air for an extended period.

CRITICAL: If crystals are visible in the liquid or around the cap, do not handle the container.

This indicates a high concentration of potentially explosive peroxides. Contact your

institution's Environmental Health & Safety (EHS) office immediately.[12][14]

2. Testing Procedure:

Use commercially available peroxide test strips.
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Open the container in a fume hood and dip the test strip into the liquid.

Remove the strip and compare the resulting color to the chart provided with the strips.

Record the test date and peroxide concentration on the container label.[13]

3. Interpreting Results:

< 25 ppm: Considered safe for general use.[13]

25 - 100 ppm: Use with caution. Do not distill or concentrate.[13]

> 100 ppm: Unsafe for use. Avoid handling and contact EHS for immediate disposal.[13]

Visual Safety Workflows
Caption: PPE selection workflow for handling 2-Methyl-1,1-dipropoxypropane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
https://www.benchchem.com/product/b077185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generated:
Liquid 2-Methyl-1,1-dipropoxypropane

or contaminated materials

Is the liquid expired or
crystals are visible?

Test for Peroxides

No

DO NOT HANDLE.
Contact EHS Immediately
for specialized disposal.

Yes

Peroxides > 100 ppm?

Collect in a dedicated,
closed, and labeled

Hazardous Waste container

No Yes

Store waste container in a
secondary containment in a cool,

ventilated area away from ignition sources.

Arrange for pickup by
authorized waste disposal service.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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